Cas no 1497783-90-0 (4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile)

4-Methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile is a heterocyclic organic compound featuring a benzopyran core substituted with a methyl group and a nitrile functionality at the 4-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The nitrile group enhances reactivity, enabling further functionalization, while the benzopyran scaffold contributes to stability and potential biological activity. Its well-defined molecular architecture makes it valuable for research in medicinal chemistry, where precise structural modifications are critical. The compound is typically handled under controlled conditions due to its reactive nature, ensuring optimal purity for synthetic applications.
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile structure
1497783-90-0 structure
Product name:4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile
CAS No:1497783-90-0
MF:C11H11NO
MW:173.211142778397
MDL:MFCD21198074
CID:5683557
PubChem ID:58424014

4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1497783-90-0
    • AKOS014743121
    • SCHEMBL12247327
    • EN300-2584981
    • 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile
    • MDL: MFCD21198074
    • Inchi: 1S/C11H11NO/c1-11(8-12)6-7-13-10-5-3-2-4-9(10)11/h2-5H,6-7H2,1H3
    • InChI Key: JOHSDEGZPWKCIO-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C#N)(C)CC1

Computed Properties

  • Exact Mass: 173.084063974g/mol
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 33Ų

4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2584981-0.05g
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile
1497783-90-0 95%
0.05g
$188.0 2024-06-18
Enamine
EN300-2584981-1.0g
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile
1497783-90-0 95%
1.0g
$813.0 2024-06-18
Aaron
AR028QOL-500mg
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile
1497783-90-0 95%
500mg
$900.00 2025-02-16
Aaron
AR028QOL-10g
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile
1497783-90-0 95%
10g
$4838.00 2023-12-16
Aaron
AR028QOL-250mg
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile
1497783-90-0 95%
250mg
$580.00 2025-02-16
1PlusChem
1P028QG9-500mg
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile
1497783-90-0 95%
500mg
$848.00 2024-06-20
Aaron
AR028QOL-2.5g
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile
1497783-90-0 95%
2.5g
$2217.00 2023-12-16
1PlusChem
1P028QG9-250mg
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile
1497783-90-0 95%
250mg
$560.00 2024-06-20
1PlusChem
1P028QG9-50mg
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile
1497783-90-0 95%
50mg
$286.00 2024-06-20
1PlusChem
1P028QG9-5g
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile
1497783-90-0 95%
5g
$2979.00 2024-06-20

Additional information on 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile

Comprehensive Overview of 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile (CAS No. 1497783-90-0)

The compound 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile (CAS No. 1497783-90-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This benzopyran derivative is characterized by its unique cyano-substituted structure, which contributes to its versatility in synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery, owing to its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile has surged due to their relevance in developing new therapeutic agents. The compound's CAS No. 1497783-90-0 is frequently searched in academic and industrial databases, reflecting its importance in medicinal chemistry. Its nitrile group enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis methods. 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile aligns with this trend, as researchers investigate green chemistry approaches to its production. Questions like "How to synthesize 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile efficiently?" or "What are the applications of benzopyran derivatives in drug development?" are commonly encountered in scientific forums and search engines.

The compound's molecular stability and solubility properties are also critical factors for its utility in formulation science. Its benzopyran core is structurally similar to several bioactive natural products, which explains its potential in pharmacological studies. For instance, derivatives of this compound have been explored for their anti-inflammatory and antioxidant properties, addressing current health and wellness trends.

From an industrial perspective, CAS No. 1497783-90-0 is often discussed in the context of patented chemical processes. Companies are keen to optimize its synthesis to reduce costs and improve yields, which is a recurring theme in process chemistry discussions. The compound's scalability and purity are frequently evaluated to meet regulatory standards for pharmaceutical intermediates.

In summary, 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile represents a fascinating area of study in modern chemistry. Its structural features and functional groups make it a promising candidate for diverse applications, from drug design to material science. As research progresses, this compound is likely to remain a focal point in the quest for innovative chemical solutions.

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